Cas no 367501-08-4 (4-(2,4-difluorophenoxy)piperidine)

• Product Name: 4-(2,4-difluorophenoxy)piperidine
• CAS No: 367501-08-4
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• MDL: MFCD08687571
• CID: 1479484
• PubChem ID: 22397496
• Update Time: 2025-11-02

4-(2,4-difluorophenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-DIFLUOROPHENOXY)PIPERIDINE
• SureCN941030
• MolPort-002-053-988
• 4-(2,4-difluoro-phenoxy)-piperidine
• BB 0254538
• PIPERIDINE,4-(2,4-DIFLUOROPHENOXY)-
• AKOS000194555
• AB00999788-01
• W17309
• DTXSID10625460
• AS-61480
• CS-0060352
• MFCD08687571
• EN300-58182
• LJTKODIQFDAGSL-UHFFFAOYSA-N
• SCHEMBL941030
• 4-(2,4-difluorophenoxyl)piperidine
• DB-262541
• 367501-08-4
• 4-(2,4-difluorophenoxy)piperidine

• MDL： MFCD08687571
• Inchi： 1S/C11H13F2NO/c12-8-1-2-11(10(13)7-8)15-9-3-5-14-6-4-9/h1-2,7,9,14H,3-6H2
• InChI Key： LJTKODIQFDAGSL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1CCNCC1)F

Computed Properties

• Exact Mass: 213.09700
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.42440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(2,4-difluorophenoxy)piperidine

4-(2,4-Difluorophenoxy)piperidine (CAS 367501-08-4): A Versatile Chemical Intermediate for Pharmaceutical and Material Science Applications

4-(2,4-Difluorophenoxy)piperidine (CAS 367501-08-4) is a highly specialized piperidine derivative that has gained significant attention in recent years due to its unique structural properties and broad application potential. As a fluorinated aromatic compound, it serves as a crucial building block in pharmaceutical synthesis and advanced material development. The presence of both difluorophenoxy and piperidine moieties makes this compound particularly valuable for designing molecules with enhanced bioavailability and target specificity.

The growing interest in 4-(2,4-difluorophenoxy)piperidine synthesis reflects the pharmaceutical industry's demand for novel heterocyclic compounds with improved therapeutic profiles. Recent studies highlight its potential as a key intermediate in developing CNS-active drugs, particularly those targeting neurological disorders that have become increasingly prevalent in aging populations. The compound's structure-activity relationship makes it particularly interesting for medicinal chemists working on next-generation treatments.

From a chemical perspective, 4-(2,4-difluorophenoxy)piperidine properties include excellent stability under various conditions, making it suitable for diverse synthetic applications. The fluorine atoms in the aromatic ring contribute to enhanced lipophilicity, which is crucial for drug molecules requiring blood-brain barrier penetration. These characteristics have positioned this compound as a valuable tool in drug discovery pipelines across major pharmaceutical research centers.

The synthesis of 4-(2,4-difluorophenoxy)piperidine hydrochloride and related derivatives has become a hot topic in organic chemistry forums, with researchers exploring more efficient and sustainable production methods. Current 4-(2,4-difluorophenoxy)piperidine price trends reflect its growing importance in specialty chemical markets, particularly in regions with strong pharmaceutical manufacturing sectors like North America, Europe, and parts of Asia.

In material science applications, the piperidine-based compound demonstrates potential as a building block for advanced polymers and liquid crystal materials. Its unique electronic properties, derived from the difluorophenoxy group, make it interesting for developing materials with specific optical or electronic characteristics. This dual applicability in both pharmaceutical and material science fields contributes to its rising market demand.

Quality control standards for CAS 367501-08-4 have become increasingly stringent, with analytical methods like HPLC and GC-MS being routinely employed to ensure purity levels suitable for pharmaceutical applications. The compound typically appears as a white to off-white crystalline powder with well-defined 4-(2,4-difluorophenoxy)piperidine solubility characteristics in common organic solvents, which is crucial for its handling in industrial processes.

Recent patent literature reveals growing intellectual property activity surrounding 4-(2,4-difluorophenoxy)piperidine derivatives, particularly in therapeutic areas such as neurodegenerative diseases and mood disorders. This reflects the compound's structural versatility and the pharmaceutical industry's ongoing search for novel scaffolds with improved efficacy and safety profiles compared to existing medications.

From a regulatory standpoint, 4-(2,4-difluorophenoxy)piperidine suppliers must comply with Good Manufacturing Practices (GMP) when producing material intended for pharmaceutical applications. The compound's handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications that would restrict its international trade or transportation.

The future outlook for 4-(2,4-difluorophenoxy)piperidine research appears promising, with several clinical candidates containing this structural motif currently in various stages of development. As personalized medicine and targeted therapies continue to dominate pharmaceutical innovation, the demand for specialized intermediates like this piperidine derivative is expected to grow correspondingly.

For researchers interested in 4-(2,4-difluorophenoxy)piperidine applications, recent scientific literature suggests promising directions in both medicinal chemistry and material science. The compound's balanced physicochemical properties make it particularly attractive for developing drugs with optimized pharmacokinetic profiles, while its structural features offer interesting possibilities for creating novel functional materials with tailored properties.